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Compound of Interest

Compound Name:
3-(tert-Butoxycarbonyl)-3-

hydroxypentanedioic acid

CAS No.: 114340-52-2

Cat. No.: B116961

Get Quote

As researchers and drug development professionals scale up the synthesis of complex

therapeutics, handling specialized intermediates like 3-(tert-Butoxycarbonyl)-3-
hydroxypentanedioic acid requires meticulous operational planning. As a mono-Boc

protected derivative of citric acid, this compound is highly valued in organic synthesis for

introducing functionalized dicarboxylic acid moieties. However, its physical state as a fine

powder and its specific hazard profile demand strict adherence to Personal Protective

Equipment (PPE) standards and handling protocols.

As a Senior Application Scientist, I have designed this guide to synthesize physicochemical

data with field-proven laboratory safety strategies. This document moves beyond basic

compliance, explaining the causality behind each safety measure to ensure operational

excellence and researcher safety.
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Understanding the chemical's physical properties is the foundation of risk mitigation. The

compound presents as a solid powder, making dust generation and static cling the primary

vectors for exposure.

Table 1: Chemical Properties and GHS Hazard Classification

Property / Hazard Specification / Code Operational Implication

CAS Number 114340-52-2[1]

Unique identifier for SDS

retrieval and inventory

tracking.

Molecular Formula
C10H16O7 (MW: 248.23 g/mol

)

Moderately heavy organic

acid; requires accurate

analytical balances.

Physical State White to Yellow Solid

Prone to aerosolization during

transfer; static mitigation

required.

Melting Point 123 - 124 °C[1]
Stable at room temperature;

avoid high-heat zones.

Acute Toxicity (Oral) H302 (Harmful if swallowed)[1]

Strict prohibition of

eating/drinking in the handling

area.

Skin Irritation H315 (Causes skin irritation)[1]
Mandates dermal protection

(nitrile gloves).

Eye Irritation
H319 (Causes serious eye

irritation)[1]

Mandates splash/dust-resistant

ocular protection.

Respiratory Irritation
H335 (May cause respiratory

irritation)[1]

Requires engineering controls

(fume hood) or respiratory

PPE.

Data sourced from for CAS 114340-52-2[1].
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Selecting the right PPE is not merely about checking boxes; it is about understanding the

causality of exposure. Because this compound is an irritating solid, the primary risks are dermal

contact with acidic micro-particles and inhalation of suspended dust[1].

Hand Protection (Nitrile Gloves):

Specification: Minimum 0.11 mm thickness for routine handling; double-gloving

recommended for bulk transfers.

Causality: Nitrile offers excellent chemical resistance against organic acids. It acts as an

impermeable barrier to prevent moisture from the skin from dissolving the powder, which

would otherwise trigger localized pH drops and cause H315 skin irritation[1].

Eye Protection (Safety Goggles):

Specification: Indirectly vented safety goggles (compliant with ANSI Z87.1 or EN166

standards).

Causality: Standard safety glasses leave gaps at the periphery. Given the H319 hazard[1],

indirectly vented goggles prevent airborne dust particles from settling on the conjunctiva

while preventing lens fogging during meticulous weighing tasks.

Respiratory & Engineering Controls:

Specification: Primary control must be a certified chemical fume hood (face velocity 0.4–

0.6 m/s). If a fume hood is unavailable, an N95 or P100 particulate respirator is mandatory.

Causality: The solid form can easily become airborne. Inhalation of these acidic particles

leads to mucosal irritation in the respiratory tract (H335)[1]. The fume hood actively pulls

aerosolized particles away from the operator's breathing zone.

Body Protection:

Specification: Flame-retardant or standard 100% cotton lab coat with knit cuffs, fully

buttoned.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah99e915f5
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah99e915f5
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah99e915f5
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah99e915f5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Operating Procedure (SOP): Safe Handling
& Weighing
To ensure a self-validating system, every step in this protocol includes an integrated verification

check to confirm the environment remains safe before proceeding.

Step-by-Step Methodology:

Workspace Preparation:

Action: Clear the analytical balance area inside the fume hood. Ensure incompatible

materials (strong oxidizing agents, strong bases) are removed.

Validation Check: Verify the fume hood monitor displays a safe face velocity (typically

>100 fpm or 0.5 m/s). Do not proceed if the alarm sounds.

Static Mitigation:

Action: Place an anti-static weighing boat on the balance. Use a grounded, stainless-steel

spatula.

Validation Check: Observe the powder during the first scoop. If it "jumps" or clings

aggressively to the spatula, pause and use an anti-static ionizer gun before proceeding.

Transfer and Weighing:

Action: Slowly transfer the 3-(tert-Butoxycarbonyl)-3-hydroxypentanedioic acid into the

weighing boat. Keep the source bottle as close to the boat as possible to minimize the

drop height.

Validation Check: Cap the source bottle immediately after the desired mass is reached to

prevent accidental spills.

Decontamination:

Action: Wipe down the spatula, balance pan, and surrounding hood surface with a damp

paper towel (using a mild solvent like 70% isopropanol or water).
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Validation Check: Visually inspect the area for any residual white/yellow powder. Dispose

of the paper towel in the solid hazardous waste bin.

Emergency Response & Spill Management
In the event of a spill, immediate and methodical action is required to prevent the spread of the

irritating powder.

Step-by-Step Spill Cleanup Protocol:

Evacuate and Assess: Step back from the spill. Assess if the spill is localized (e.g., inside the

fume hood) or widespread.

Dust Suppression: Do NOT dry sweep. Lightly mist the spilled powder with water to suppress

dust formation.

Collection: Use a plastic scoop or damp absorbent pads to collect the wetted material.

Neutralization (Optional but recommended): Wipe the affected surface with a dilute, weak

base solution (e.g., sodium bicarbonate) to neutralize residual acid, followed by a water

rinse.

Containment: Place all collected material and contaminated cleaning supplies into a heavy-

duty, sealable plastic bag.

Waste Disposal Plan
Proper logistical planning for disposal ensures [2].

Solid Waste: Unused chemical, contaminated gloves, and empty packaging must be

collected in a chemically compatible, sealable container (e.g., HDPE drum). Label clearly as

"Hazardous Waste - Solid Organic Acid (Harmful/Irritant)".

Liquid Waste: If the chemical has been dissolved in an organic solvent for a reaction,

segregate the waste based on the solvent type (Halogenated vs. Non-Halogenated). Do not

mix directly with strong base waste streams to prevent uncontrolled exothermic

neutralization reactions.
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Regulatory Compliance: Dispose of via a licensed hazardous waste contractor in accordance

with local, state, and federal regulations.

Operational Workflow Diagram
The following logical workflow illustrates the critical decision points during the handling and spill

response for this chemical.
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Initiate Procedure:
Handling CAS 114340-52-2

Don Appropriate PPE
(Nitrile, Goggles, Lab Coat)

Verify Fume Hood
Face Velocity

Weighing & Transfer
(Anti-static tools)

Spill Occurs?

Spill Cleanup Protocol
(Wet sweep, Neutralize, Bag)

 Yes

Proceed with Synthesis

 No

Dispose as Hazardous Waste
(Segregate properly)

 Post-reaction

Click to download full resolution via product page

Workflow for the safe handling, spill response, and disposal of CAS 114340-52-2.
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References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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